![molecular formula C20H21ClN2O4 B4840358 methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate](/img/structure/B4840358.png)
methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate
Overview
Description
Methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and receptors in the body. For example, it inhibits the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate can increase the levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects:
Methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. In animal studies, it has been shown to improve cognitive function and memory retention.
Advantages and Limitations for Lab Experiments
Methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has several advantages for lab experiments. It is relatively easy to synthesize and is available in high purity. It also has a wide range of potential applications, making it a versatile compound for research. However, there are also some limitations to its use. For example, its mechanism of action is not fully understood, which may limit its potential applications. Additionally, it may have side effects that need to be carefully monitored in lab experiments.
Future Directions
There are several future directions for research on methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate. One area of interest is its potential use as a therapeutic agent for Alzheimer's disease. Further studies are needed to better understand its mechanism of action and potential side effects. Another area of interest is its potential use as an antibacterial and antifungal agent. Additionally, further studies are needed to explore its potential applications in other areas, such as cancer research. Overall, methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate is a promising compound that has the potential to make significant contributions to various fields of research.
Scientific Research Applications
Methyl 4-chloro-3-{[4-(4-morpholinylmethyl)benzoyl]amino}benzoate has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity. Additionally, it has been investigated as a potential antibacterial and antifungal agent.
properties
IUPAC Name |
methyl 4-chloro-3-[[4-(morpholin-4-ylmethyl)benzoyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O4/c1-26-20(25)16-6-7-17(21)18(12-16)22-19(24)15-4-2-14(3-5-15)13-23-8-10-27-11-9-23/h2-7,12H,8-11,13H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMGWCVYQXPROOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CN3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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